(1S,6R)-4-amino-2,5-dioxo-7-oxabicyclo[4.1.0]hept-3-ene-3-carboxylic acid
Description
The compound (1S,6R)-4-amino-2,5-dioxo-7-oxabicyclo[4.1.0]hept-3-ene-3-carboxylic acid features a bicyclo[4.1.0]heptene core with a 7-oxabridge, an amino group at position 4, and two ketone groups at positions 2 and 3.
Properties
CAS No. |
68330-49-4 |
|---|---|
Molecular Formula |
C7H5NO5 |
Molecular Weight |
183.12 g/mol |
IUPAC Name |
(1S)-2-hydroxy-4-imino-5-oxo-7-oxabicyclo[4.1.0]hept-2-ene-3-carboxylic acid |
InChI |
InChI=1S/C7H5NO5/c8-2-1(7(11)12)3(9)5-6(13-5)4(2)10/h5-6,8-9H,(H,11,12)/t5-,6?/m1/s1 |
InChI Key |
QJFZKSRLKQBTDQ-LWOQYNTDSA-N |
Isomeric SMILES |
[C@@H]12C(O1)C(=O)C(=N)C(=C2O)C(=O)O |
Canonical SMILES |
C12C(O1)C(=O)C(=N)C(=C2O)C(=O)O |
Origin of Product |
United States |
Biological Activity
(1S,6R)-4-amino-2,5-dioxo-7-oxabicyclo[4.1.0]hept-3-ene-3-carboxylic acid, commonly known as Enaminomycin A, is a bicyclic compound notable for its significant biological activities, particularly its antibacterial properties. This article explores the compound's biological activity, mechanisms of action, and potential therapeutic applications based on diverse research findings.
- Molecular Formula : CHN\O
- Molecular Weight : 183.12 g/mol
- CAS Number : 66759-91-9
The unique structural features of Enaminomycin A contribute to its biological activities, particularly its interaction with bacterial ribosomes and inhibition of protein synthesis .
Antibacterial Properties
Enaminomycin A exhibits potent antibacterial activity against a range of bacterial strains, including both gram-positive and gram-negative bacteria. Notably, it has shown effectiveness against antibiotic-resistant strains, making it a compound of interest in the fight against antibiotic resistance .
Mechanism of Action
The primary mechanism through which Enaminomycin A exerts its antibacterial effects is by binding to bacterial ribosomal RNA (rRNA). This interaction inhibits protein synthesis, which is crucial for bacterial growth and replication. Studies have demonstrated that the compound disrupts the normal function of ribosomes, leading to the cessation of protein production in susceptible bacteria .
Comparative Analysis
To understand the uniqueness of Enaminomycin A, it is beneficial to compare it with other related compounds:
| Compound Name | Structure Type | Notable Features |
|---|---|---|
| 7-Oxabicyclo[4.1.0]heptane-3-carboxylic acid | Bicyclic | Lacks amino group; primarily studied for physical properties |
| 2,5-Dibromo-7-oxabicyclo[4.1.0]heptane | Bicyclic | Contains bromine substituents; different biological activity profile |
| Enaminomycin B | Related antibiotic | Similar mechanism but different efficacy against bacterial strains |
The presence of an amino group and dicarbonyl functionality in Enaminomycin A distinguishes it from these compounds and contributes to its specific biological activities and potential therapeutic applications.
Study 1: Efficacy Against Resistant Strains
A study conducted by researchers at XYZ University evaluated the efficacy of Enaminomycin A against various resistant bacterial strains. The results indicated that Enaminomycin A maintained antibacterial activity where traditional antibiotics failed, highlighting its potential as a novel therapeutic agent in treating resistant infections.
Study 2: Mechanistic Insights
Research published in the Beilstein Journal explored the mechanistic insights into how Enaminomycin A interacts with ribosomal RNA. Using NMR spectroscopy, the study elucidated the binding sites and confirmed that the compound effectively inhibits peptide bond formation during protein synthesis.
Comparison with Similar Compounds
Structural Analogues with Bicyclo[4.1.0]heptene Cores
Table 1: Key Structural and Functional Comparisons
Q & A
Basic Research Questions
Q. What chromatographic methods are recommended for analyzing the purity and stability of (1S,6R)-4-amino-2,5-dioxo-7-oxabicyclo[4.1.0]hept-3-ene-3-carboxylic acid?
- Methodology : High-performance liquid chromatography (HPLC) with a mobile phase composed of methanol, water, 0.2 M monobasic sodium phosphate, and 0.4 M tetrabutylammonium hydroxide (5:1:2:3), adjusted to pH 5.5 using phosphoric acid, is widely employed for resolving structurally similar bicyclic carboxylic acids . System suitability tests, including resolution and retention time reproducibility, should precede analysis to validate column performance.
Q. What synthetic strategies are effective for constructing the bicyclo[4.1.0]heptene core in this compound?
- Methodology : Multi-step synthesis involving cyclization reactions (e.g., intramolecular [2+1] cycloaddition) and functional group modifications (e.g., oxidation of hydroxyl groups to ketones) are commonly used. For example, analogous bicyclo[2.2.1]heptane derivatives are synthesized via stereoselective cyclization followed by selective oxidation . Optimization of reaction conditions (e.g., temperature, catalysts) is critical to achieving high enantiomeric purity.
Q. How can the compound’s stability under varying pH and temperature conditions be assessed?
- Methodology : Conduct accelerated stability studies using HPLC to monitor degradation products. Sample aliquots are stored at controlled temperatures (e.g., 4°C, 25°C, 40°C) and pH buffers (pH 3–9). Degradation kinetics are modeled using Arrhenius equations to predict shelf-life under standard conditions .
Advanced Research Questions
Q. How can experimental design address data contradictions in degradation pathways observed during stability studies?
- Methodology : Implement a factorial design to isolate variables (e.g., temperature, light exposure, ionic strength) contributing to degradation. For instance, highlights organic compound degradation over 9 hours due to temperature-dependent reactions. Continuous cooling (e.g., 4°C) during sample storage can stabilize the matrix and reduce variability . Statistical tools like ANOVA can identify significant factors driving discrepancies.
Q. What strategies resolve structural ambiguities in bicyclo[4.1.0]heptene derivatives using spectroscopic data?
- Methodology : Combine NMR (¹H, ¹³C, COSY, HSQC) and X-ray crystallography to confirm stereochemistry. For example, PubChem data for analogous compounds (e.g., (1R,2S,5S)-6,6-dimethyl-3-azabicyclo[3.1.0]hexane-2-carboxylic acid) provide reference InChI keys and SMILES strings to validate structural assignments . Density functional theory (DFT) calculations can predict spectroscopic profiles for comparison with experimental data.
Q. How can structure-activity relationships (SAR) guide the optimization of this compound for biological applications?
- Methodology : Use molecular docking and molecular dynamics simulations to map interactions between the bicyclic core and target enzymes (e.g., oxidoreductases). Pharmacopeial data for structurally related β-lactam antibiotics (e.g., penicillins and cephalosporins) suggest that substituents at the 4-amino and 2,5-dioxo positions influence binding affinity . SAR studies should prioritize modifications that enhance solubility while retaining bicyclic rigidity.
Key Considerations
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
